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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

Technical Support Center: C.I. Disperse Red 86
Extraction
Welcome to the technical support center for the optimization of C.I. Disperse Red 86 extraction

from solid matrices. This resource is designed for researchers, scientists, and drug

development professionals to provide guidance and troubleshooting for common issues

encountered during the extraction process.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 86 and why is its extraction challenging?

C.I. Disperse Red 86 is an anthraquinone dye known for its use in dyeing synthetic fibers like

polyester.[1] Its extraction from a solid matrix can be challenging due to its low water solubility

and strong affinity for hydrophobic polymers.[2][3] Effective extraction requires the use of

organic solvents and often elevated temperatures to overcome these properties.

Q2: Which solvents are most effective for extracting C.I. Disperse Red 86?

While there is no universal solvent for all disperse dyes, several have proven effective for

extraction from polyester fibers.[2][3] Commonly used solvents include:

Chlorobenzene: Frequently cited as an effective solvent, often used at high temperatures

(100-138 °C).[2][3][4]
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Dimethylformamide (DMF): Another effective solvent for extracting disperse dyes.[2][5]

Acetonitrile (ACN): Can be used pure or in mixtures with water.[2][3][6]

Methanol (MeOH): Sometimes used, but may be less effective than other organic solvents

for certain disperse dyes.[2][3]

Acetone: C.I. Disperse Red 1, a similar disperse dye, is soluble in acetone.[7]

Q3: What are the recommended extraction techniques for C.I. Disperse Red 86?

Commonly employed techniques for extracting disperse dyes from solid matrices include:

Soxhlet Extraction: A classical and exhaustive extraction method suitable for solid samples.

Ultrasonic-Assisted Extraction (UAE): Utilizes ultrasonic waves to accelerate the extraction

process, often at lower temperatures and with shorter extraction times compared to

conventional methods.[8][9][10]

Microwave-Assisted Extraction (MAE): Employs microwave energy to heat the solvent and

sample, leading to rapid and efficient extraction.[8]

High-Temperature/High-Pressure Solvent Extraction: This method uses solvents at

temperatures and pressures above their boiling points to enhance extraction efficiency.

Q4: How can I quantify the amount of C.I. Disperse Red 86 in my extract?

High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis or mass

spectrometry (MS) detector is a common and reliable method for the quantification of disperse

dyes.[11][12] A calibration curve with known concentrations of a C.I. Disperse Red 86 standard

is necessary for accurate quantification.

Q5: What are the key parameters to optimize for efficient extraction?

To maximize the extraction yield of C.I. Disperse Red 86, consider optimizing the following

parameters:

Solvent Selection: The choice of solvent is critical and depends on the matrix.
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Temperature: Higher temperatures generally increase the solubility of the dye and the

diffusion rate, but excessively high temperatures can lead to dye degradation.[13][14]

Extraction Time: Sufficient time is needed for the solvent to penetrate the matrix and dissolve

the dye.

Solid-to-Solvent Ratio: A higher solvent volume can enhance extraction but may lead to a

more diluted extract.

Particle Size of the Solid Matrix: Smaller particle sizes provide a larger surface area for

extraction, leading to higher efficiency.

Troubleshooting Guide
Below is a troubleshooting guide to address common issues during the extraction of C.I.
Disperse Red 86.

Caption: Troubleshooting flow for low extraction yield of C.I. Disperse Red 86.

Quantitative Data on Disperse Dye Extraction
The following table summarizes extraction conditions for various disperse dyes from polyester

fibers, which can serve as a starting point for optimizing C.I. Disperse Red 86 extraction. Note:

This data is not specific to C.I. Disperse Red 86 and empirical validation is recommended.
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Disperse
Dye (C.I.
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Extraction
Solvent
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Time
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Various

Disperse

Dyes

Chlorobenze

ne
130 30 min Not specified [2]

Various

Disperse

Dyes

Acetonitrile

60 (with

ultrasonicatio

n)

60 min Not specified [2]

Various

Disperse

Dyes

Dimethylform

amide (DMF)
100 Not specified

Effective

extraction
[5]

Disperse Red

1
Not specified Not specified Not specified

70-103%

(from fabric)
[2]

Disperse Red

60
Not specified 50 30 min Not specified [15]

Experimental Protocols
Protocol 1: Soxhlet Extraction
This protocol provides a general procedure for the exhaustive extraction of C.I. Disperse Red
86 from a solid matrix.

Caption: Workflow for Soxhlet extraction of C.I. Disperse Red 86.

Protocol 2: Ultrasonic-Assisted Extraction (UAE)
This protocol describes a more rapid extraction method using sonication.

Caption: Workflow for Ultrasonic-Assisted Extraction of C.I. Disperse Red 86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. The Identification of Polyester Fibers Dyed with Disperse Dyes for Forensic Purposes -
PMC [pmc.ncbi.nlm.nih.gov]

3. The Identification of Polyester Fibers Dyed with Disperse Dyes for Forensic Purposes
[mdpi.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. worlddyevariety.com [worlddyevariety.com]

8. revistaindustriatextila.ro [revistaindustriatextila.ro]

9. researchgate.net [researchgate.net]

10. ualresearchonline.arts.ac.uk [ualresearchonline.arts.ac.uk]

11. researchgate.net [researchgate.net]

12. staff-old.najah.edu [staff-old.najah.edu]

13. researchgate.net [researchgate.net]

14. mdpi.com [mdpi.com]

15. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

To cite this document: BenchChem. [Optimizing extraction of C.I. Disperse Red 86 from a
solid matrix]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077459#optimizing-extraction-of-c-i-disperse-red-86-
from-a-solid-matrix]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b077459?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-86.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384617/
https://www.mdpi.com/1420-3049/24/3/613
https://www.mdpi.com/1420-3049/24/3/613
https://www.researchgate.net/publication/293804175_Analysis_of_Disperse_Dyes_Using_Liquid_ChromatographyLinear_Ion_Trap_Mass_Spectrometry_LCLIT-MSn_and_Database_Construction
https://www.researchgate.net/publication/313341775_Analysis_and_Discrimination_of_Disperse_Dyes_Extracted_from_Black_Polyester_Fibers
https://www.researchgate.net/publication/331021458_The_Identification_of_Polyester_Fibers_Dyed_with_Disperse_Dyes_for_Forensic_Purposes
http://www.worlddyevariety.com/disperse-dyes/disperse-red-1.html
https://www.revistaindustriatextila.ro/images/2019/4/002%20RABIA%20Industria%20Textila%2004_2019.pdf
https://www.researchgate.net/publication/321433553_Microwave_Ultrasound_Assisted_Dyeing-_Part_I_Dyeing_characteristics_of_CI_Disperse_Red_60_on_polyester_fabric
https://ualresearchonline.arts.ac.uk/id/eprint/20122/1/Paper%2063.pdf
https://www.researchgate.net/publication/232364764_Development_of_an_HPLC-UVVis_method_for_the_determination_of_dyes_in_a_gasoline_sample_employing_different_pre-treatments
https://staff-old.najah.edu/sites/default/files/hplc_determination_of_four_textile_dyes_and_studying_their_degradation_using_spectrophotometric_technique_0.pdf
https://www.researchgate.net/figure/Effect-of-temperature-on-stability-of-dye-extract_fig2_286195794
https://www.mdpi.com/2227-9717/8/6/636
https://ejchem.journals.ekb.eg/article_4059_bdbbf09020561d25a7ffc9f45c39afca.pdf
https://www.benchchem.com/product/b077459#optimizing-extraction-of-c-i-disperse-red-86-from-a-solid-matrix
https://www.benchchem.com/product/b077459#optimizing-extraction-of-c-i-disperse-red-86-from-a-solid-matrix
https://www.benchchem.com/product/b077459#optimizing-extraction-of-c-i-disperse-red-86-from-a-solid-matrix
https://www.benchchem.com/product/b077459#optimizing-extraction-of-c-i-disperse-red-86-from-a-solid-matrix
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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